89-46-3

Menthyl salicylate

In Stock

• CAS RN:
• 89-46-3

• Formula:
• C17H24O3

• InChI:
• InChI=1S/C17H24O3/c1-11(2)13-9-8-12(3)10-16(13)20-17(19)14-6-4-5-7-15(14)18/h4-7,11-13,16,18H,8-10H2,1-3H3/t12-,13+,16-/m1/s1

• InChIKey:
• SJOXEWUZWQYCGL-DVOMOZLQSA-N

• Menthyl salicylate is a member of phenols and a benzoate ester. It derives from a salicylic acid.
  Menthyl salicylate is an ester of menthol and salicylic acid. This product is used to treat minor aches and pains of the muscles/joints (e.g., arthritis, backache, sprains).

5-N-Acetyl-beta-D-neuraminic acid

• CAS RN:
• 489-46-3

• Formula:
• C11H19NO9

• InChI:
• InChI=1S/C11H19NO9/c1-4(14)12-7-5(15)2-11(20,10(18)19)21-9(7)8(17)6(16)3-13/h5-9,13,15-17,20H,2-3H2,1H3,(H,12,14)(H,18,19)/t5-,6+,7+,8+,9+,11-/m0/s1

• InChIKey:
• SQVRNKJHWKZAKO-PFQGKNLYSA-N

• N-Acetylneuraminic acid, also known as N-acetylneuraminate or beta-neu5ac, belongs to the class of organic compounds known as n-acylneuraminic acids. These are neuraminic acids carrying an N-acyl substituent. N-Acetylneuraminic acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). N-Acetylneuraminic acid has been found throughout most human tissues, and has also been detected in most biofluids, including breast milk, feces, cerebrospinal fluid, and blood. Within the cell, N-acetylneuraminic acid is primarily located in the cytoplasm, nucleus, lysosome and myelin sheath. N-Acetylneuraminic acid participates in a number of enzymatic reactions. In particular, N-Acetylneuraminic acid can be biosynthesized from N-acetylmannosamine and phosphoenolpyruvic acid through its interaction with the enzyme sialic acid synthase. In addition, N-Acet...

4-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

In Stock

• CAS RN:
• 55589-46-3

• Formula:
• C12H17NO3

• InChI:
• InChI=1S/C12H17NO3/c1-13(2)6-7-16-11-5-4-10(9-14)8-12(11)15-3/h4-5,8-9H,6-7H2,1-3H3

• InChIKey:
• NVRBLARAKLUVLA-UHFFFAOYSA-N

• 4-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.

N-methyl-3-phenoxybenzamide

In Stock

• CAS RN:
• 50789-46-3

• Formula:
• C14H13NO2

• InChI:
• InChI=1S/C14H13NO2/c1-15-14(16)11-6-5-9-13(10-11)17-12-7-3-2-4-8-12/h2-10H,1H3,(H,15,16)

• InChIKey:
• FKCUOISXAGPXMY-UHFFFAOYSA-N

• N-methyl-3-phenoxybenzamide is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.

2,4-Dimethylphenylmagnesium bromide

In Stock

• CAS RN:
• 34589-46-3

• Formula:
• C8H9BrMg

• InChI:
• InChI=1S/C8H9.BrH.Mg/c1-7-4-3-5-8(2)6-7;;/h3-4,6H,1-2H3;1H;/q-1;;+2/p-1

• InChIKey:
• ATHZRUUXJPXJNP-UHFFFAOYSA-M

• 2,4-Dimethylphenylmagnesium bromide is a useful research compound. Its molecular formula is C8H9BrMg and its molecular weight is 209.37 g/mol. The purity is usually 95%.

3-Amino-3-(2-thienyl)propanoic acid

In Stock

• CAS RN:
• 18389-46-3

• Formula:
• C7H9NO2S

• InChI:
• InChI=1S/C7H9NO2S/c8-5(4-7(9)10)6-2-1-3-11-6/h1-3,5H,4,8H2,(H,9,10)

• InChIKey:
• GYAYLYLPTPXESE-UHFFFAOYSA-N

• 3-Amino-3-(2-thienyl)propanoic acid is a useful research compound. Its molecular formula is C7H9NO2S and its molecular weight is 171.22 g/mol. The purity is usually 95%.

4,6-dimethyl-3-(1H-pyrrol-1-yl)-1H-pyrazolo[3,4-b]pyridine

In Stock

• CAS RN:
• 453589-46-3

• Formula:
• C12H12N4

• InChI:
• InChI=1S/C12H12N4/c1-8-7-9(2)13-11-10(8)12(15-14-11)16-5-3-4-6-16/h3-7H,1-2H3,(H,13,14,15)

• InChIKey:
• FGIWFQSFCNQKNJ-UHFFFAOYSA-N

• 4,6-dimethyl-3-(1H-pyrrol-1-yl)-1H-pyrazolo[3,4-b]pyridine is a useful research compound. Its molecular formula is C12H12N4 and its molecular weight is 212.256. The purity is usually 95%.

3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-1,3-thiazol-2-ylpropanamide

In Stock

• CAS RN:
• 851989-46-3

• Formula:
• C13H11N3O3S

• InChI:
• InChI=1S/C13H11N3O3S/c17-11(15-12-14-6-8-20-12)5-7-16-9-3-1-2-4-10(9)19-13(16)18/h1-4,6,8H,5,7H2,(H,14,15,17)

• InChIKey:
• HEHVFBBCLFIVLE-UHFFFAOYSA-N

• 3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-1,3-thiazol-2-ylpropanamide is a useful research compound. Its molecular formula is C13H11N3O3S and its molecular weight is 289.31. The purity is usually 95%.

4-(3-bromobenzyl)-2-(3,5-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

In Stock

• CAS RN:
• 893789-46-3

• Formula:
• C22H19BrN2O3S

• InChI:
• InChI=1S/C22H19BrN2O3S/c1-15-10-16(2)12-19(11-15)25-22(26)24(14-17-6-5-7-18(23)13-17)20-8-3-4-9-21(20)29(25,27)28/h3-13H,14H2,1-2H3

• InChIKey:
• KSFQPGCVKXGVNE-UHFFFAOYSA-N

• 4-(3-bromobenzyl)-2-(3,5-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H19BrN2O3S and its molecular weight is 471.37. The purity is usually 95%.

3'-Fluoro-3-(2-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898789-46-3

• Formula:
• C16H15FO

• InChI:
• InChI=1S/C16H15FO/c1-12-5-2-3-6-13(12)9-10-16(18)14-7-4-8-15(17)11-14/h2-8,11H,9-10H2,1H3

• InChIKey:
• OCUBUGDWAQHSLG-UHFFFAOYSA-N

• 3'-Fluoro-3-(2-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H15FO and its molecular weight is 242.29 g/mol. The purity is usually 95%.

(S)-4-(Aminomethyl)pyrrolidin-2-one

In Stock

• CAS RN:
• 1292289-46-3

• Formula:
• C5H10N2O

• InChI:
• InChI=1S/C5H10N2O/c6-2-4-1-5(8)7-3-4/h4H,1-3,6H2,(H,7,8)/t4-/m0/s1

• InChIKey:
• TXFBWVRKVAEOPA-BYPYZUCNSA-N

• (S)-4-(Aminomethyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C5H10N2O and its molecular weight is 114.148. The purity is usually 95%.

(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone

In Stock

• CAS RN:
• 1705989-46-3

• Formula:
• C18H19NO4S

• InChI:
• InChI=1S/C18H19NO4S/c20-18(13-3-1-4-15-17(13)23-11-10-22-15)19-7-6-16(24-12-8-19)14-5-2-9-21-14/h1-5,9,16H,6-8,10-12H2

• InChIKey:
• JFUQSMYWLCZZGD-UHFFFAOYSA-N

• (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C18H19NO4S and its molecular weight is 345.41. The purity is usually 95%.

2-[(1R)-1-Azidoethyl]-1,3,5-trifluorobenzene

In Stock

• CAS RN:
• 2230789-46-3

• Formula:
• C8H6F3N3

• InChI:
• InChI=1S/C8H6F3N3/c1-4(13-14-12)8-6(10)2-5(9)3-7(8)11/h2-4H,1H3/t4-/m1/s1

• InChIKey:
• UFUIOQAZGAGXFT-SCSAIBSYSA-N

• 2-[(1R)-1-Azidoethyl]-1,3,5-trifluorobenzene is a useful research compound. Its molecular formula is C8H6F3N3 and its molecular weight is 201.152. The purity is usually 95%.